Cas no 1806943-84-9 (4-(Aminomethyl)-5-chloro-3-(difluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 4-(Aminomethyl)-5-chloro-3-(difluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1806943-84-9
• MF: C₈H₇ClF₂N₂O₂
• MW: 236.603187799454
• CID: 4873742
• Update Time: 2025-05-22

4-(Aminomethyl)-5-chloro-3-(difluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-5-chloro-3-(difluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C8H7ClF2N2O2/c9-4-2-13-6(8(14)15)5(7(10)11)3(4)1-12/h2,7H,1,12H2,(H,14,15)
• InChI Key： CLXGYQXPJIKVDD-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=O)O)C(C(F)F)=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: -1.5
• Topological Polar Surface Area: 76.2

Additional information on 4-(Aminomethyl)-5-chloro-3-(difluoromethyl)pyridine-2-carboxylic acid

4-(Aminomethyl)-5-chloro-3-(difluoromethyl)pyridine-2-carboxylic acid: A Comprehensive Overview

The compound 4-(Aminomethyl)-5-chloro-3-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1806943-84-9) is a highly specialized organic molecule with a complex structure that combines multiple functional groups, each contributing to its unique chemical properties and potential applications. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields, including pharmaceuticals, agrochemicals, and materials science. The presence of an aminomethyl group, a chlorine atom, and a difluoromethyl group at specific positions on the pyridine ring makes this compound particularly interesting for researchers exploring its reactivity, stability, and potential uses in drug design and synthesis.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly as scaffolds for developing bioactive molecules. The aminomethyl group in this compound is known to enhance hydrogen bonding capabilities, which can improve the solubility and bioavailability of the molecule. Meanwhile, the chlorine atom introduces electron-withdrawing effects, potentially influencing the molecule's electronic properties and reactivity. The difluoromethyl group adds another layer of complexity by introducing both electron-withdrawing and steric effects, which can modulate the molecule's interactions with biological targets.

One of the most promising applications of this compound lies in its potential as a precursor for synthesizing more complex molecules with therapeutic properties. For instance, researchers have explored the use of similar pyridine derivatives in developing inhibitors for various enzymes involved in disease pathways. The aminomethyl group could serve as a site for further functionalization, enabling the attachment of other bioactive moieties or linkers that enhance targeting specificity.

Moreover, the chlorine atom in this compound could play a critical role in modulating its pharmacokinetic properties. Chlorinated compounds often exhibit improved metabolic stability due to their resistance to certain enzymatic cleavages. This makes them attractive candidates for drug development programs where prolonged half-life and reduced toxicity are desired outcomes.

In terms of synthesis, this compound can be prepared through a variety of methods that involve multi-step organic reactions. One common approach involves the substitution of chlorine atoms on the pyridine ring followed by subsequent functionalization to introduce the aminomethyl and difluoromethyl groups. Recent advancements in catalytic methods and green chemistry have made these syntheses more efficient and environmentally friendly.

The structural complexity of this compound also makes it an excellent candidate for studying chemical reactivity under various conditions. For example, researchers have investigated how substituents on aromatic rings influence their participation in electrophilic or nucleophilic aromatic substitutions. The presence of both electron-withdrawing groups (like chlorine) and electron-donating groups (like the aminomethyl group) creates a dynamic electronic environment that can be exploited for designing novel reactions.

In addition to its chemical significance, this compound has garnered attention due to its potential role in agrochemicals. Pyridine derivatives are often used as active ingredients in pesticides and herbicides due to their ability to target specific enzymes or receptors in pests and weeds. The combination of substituents in this molecule could enhance its efficacy while reducing off-target effects, making it a valuable asset in sustainable agriculture practices.

From an environmental perspective, understanding the degradation pathways of such compounds is crucial for assessing their ecological impact. Recent studies have focused on how substituents like chlorine and fluorine influence biodegradation rates under aerobic or anaerobic conditions. These insights are essential for ensuring that compounds like this one do not persist harmfully in ecosystems.

In conclusion, 4-(Aminomethyl)-5-chloro-3-(difluoromethyl)pyridine-2-carboxylic acid (CAS No. 1806943-84-9) is a versatile molecule with significant potential across multiple disciplines. Its unique combination of functional groups offers opportunities for innovation in drug discovery, agrochemical development, and materials science. As research continues to uncover new applications and optimize synthetic routes, this compound will undoubtedly remain a focal point for scientific exploration.